- Identification, Synthesis, and Characterization of Unknown Impurity in the Famotidine Powder for Oral Suspension Due to Excipient Interaction by UPLC-MS/MS and NMR, Journal of Liquid Chromatography & Related Technologies, 2015, 38(9), 977-985
Cas no 1994267-84-3 (Famotidine adduct impurity)
Famotidine adduct impurity structure
Product Name:Famotidine adduct impurity
CAS No:1994267-84-3
MF:C15H19N7O2S3
MW:425.55
CID:5063935
Update Time:2022-08-22
Famotidine adduct impurity Chemical and Physical Properties
Names and Identifiers
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- Propanimidamide, 3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-[[(phenylmethylene)amino]sulfonyl]-
- Famotidine Adduct ImpurityQ: What is Famotidine Adduct Impurity Q: What is the CAS Number of Famotidine Adduct Impurity
- Famotidine adduct impurity
-
- Inchi: 1S/C15H19N7O2S3/c16-13(22-27(23,24)19-8-11-4-2-1-3-5-11)6-7-25-9-12-10-26-15(20-12)21-14(17)18/h1-5,8,10H,6-7,9H2,(H2,16,22)(H4,17,18,20,21)
- InChI Key: DRWZWCPHDGHOTI-UHFFFAOYSA-N
- SMILES: C(NS(N=CC1=CC=CC=C1)(=O)=O)(=N)CCSCC1=CSC(NC(N)=N)=N1
Famotidine adduct impurity Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Water ; 4 h, 80 °C
Reference
Famotidine adduct impurity Raw materials
Famotidine adduct impurity Preparation Products
- Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- (106433-44-7)
- Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity) (129083-44-9)
- Famotidine adduct impurity (1994267-84-3)
- (Z)-3-(((2-((Diaminomethylene)amino)thiazol-4-yl)methyl)sulfinyl)-N'-sulfamoylpropanimidamide (90237-03-9)
- 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide (76824-16-3)
- Famotidine Related Compound B (89268-62-2)
- Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- (124646-10-2)
- Famotidine Acid (107880-74-0)
Famotidine adduct impurity Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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